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Compound of Interest

Compound Name: Cyclohexanone-d10

Cat. No.: B056445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for Cyclohexanone-d10 (CAS 51209-49-5). Maintaining the isotopic and chemical purity of this

valuable deuterated ketone is critical for its effective use in a range of applications, including as

an internal standard in mass spectrometry, a solvent in NMR spectroscopy, and a reactant in

kinetic isotope effect studies.

Core Stability Profile
Cyclohexanone-d10 is a stable isotope-labeled compound that is chemically identical in

reactivity to its non-deuterated counterpart.[1] It is considered stable under standard laboratory

conditions.[1][2] However, its long-term stability is contingent upon proper storage and handling

to prevent degradation. After a period of three years, it is recommended to re-analyze the

compound for chemical purity before use.[2]

Recommended Storage and Handling Conditions
To ensure the integrity of Cyclohexanone-d10, it is imperative to adhere to the following

storage and handling guidelines. These recommendations are compiled from various supplier

and safety data sheets.
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Parameter Recommended Condition Rationale

Temperature
Room temperature, in a cool,

dry place.[1][2][3][4][5]

Prevents potential thermal

degradation and reduces

volatility.

Atmosphere
Store in a tightly closed

container.[1][4][6]

Minimizes exposure to

atmospheric moisture and

oxygen, which can participate

in degradation reactions.

Light Exposure Store away from light.[1][3][5]

Light can provide the energy to

initiate photo-degradation

pathways.

Container
Tightly sealed, appropriate

chemical-resistant container.

Prevents contamination and

leakage.

Ventilation
Store in a well-ventilated area.

[1][6]

Important for safety due to its

flammable nature.

Incompatible Materials

Keep away from heat, sparks,

flame, ignition sources, strong

oxidizing agents, and bases.[1]

[4][6]

Cyclohexanone-d10 can react

with these substances, leading

to degradation and potentially

hazardous situations.

Potential Degradation Pathways
While specific studies detailing the degradation pathways of Cyclohexanone-d10 are not

readily available, potential degradation can be inferred from the known chemistry of

cyclohexanone. The primary routes of degradation are likely to be oxidation and reactions

involving the enol or enolate form.
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Caption: Potential degradation pathways for Cyclohexanone-d10.

Experimental Protocols
Detailed experimental protocols for the stability testing of Cyclohexanone-d10 are not widely

published. However, a standard approach to assessing the stability of a chemical compound

involves the following steps.

Forced Degradation Study Protocol (Illustrative)

Sample Preparation: Prepare solutions of Cyclohexanone-d10 in appropriate solvents (e.g.,

acetonitrile, methanol).

Stress Conditions: Expose the samples to a range of stress conditions in parallel with a

control sample stored under recommended conditions.

Acidic/Basic Hydrolysis: Treat with HCl or NaOH at elevated temperatures (e.g., 60°C).

Oxidative Degradation: Treat with H2O2 at room temperature.
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Thermal Degradation: Heat the solid or solution sample (e.g., at 60°C, 80°C).

Photodegradation: Expose the solution to UV light (e.g., 254 nm) and visible light.

Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

Analysis: Analyze the samples using a stability-indicating method, such as Gas

Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography

(HPLC) with a suitable detector.

Data Evaluation: Quantify the amount of remaining Cyclohexanone-d10 and identify any

degradation products.

Recommended Handling Workflow
Proper handling is crucial to prevent contamination and degradation, as well as to ensure

personnel safety.
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Caption: Recommended workflow for handling Cyclohexanone-d10.
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Safety Precautions
Cyclohexanone-d10 is a flammable liquid and vapor.[1][3] It may cause irritation to the eyes,

skin, and respiratory tract.[1] Inhalation of vapors may lead to dizziness.[1] Always use this

compound in a well-ventilated area or a fume hood and wear appropriate personal protective

equipment (PPE), including gloves and safety goggles.[1][4] Avoid contact with ignition

sources.[1] In case of a spill, absorb the material with an inert substance like vermiculite and

dispose of it according to local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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